N-(2-(8-methylimidazo[1,2-a]pyridin-2-yl)ethyl)thiophene-2-sulfonamide

• IUPAC Name: N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C14H15N3O2S2/c1-11-4-2-8-17-10-12(16-14(11)17)6-7-15-21(18,19)13-5-3-9-20-13/h2-5,8-10,15H,6-7H2,1H3
• InChI Key: IIKNYYGZCFNSOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2)CCNS(=O)(=O)C3=CC=CS3
• Molecular Formula: C14H15N3O2S2
• DSSTOX Substance ID: DTXSID301333029
• Molecular Weight: 321.4 g/mol
• Solubility: 45.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 868979-12-8

Description

Imidazo[1,2-a]pyridines are organic polycyclic compounds containing an imidazole ring fused to a pyridine ring. They have attracted significant interest in the medicinal chemistry community due to their promising and diverse bioactivity, which includes antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties.

Synthesis Analysis

A common method for the synthesis of imidazo[1,2-a]pyridines involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives. This method is reasonably fast, very clean, high yielding, simple workup, and environmentally benign.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridines consists of an imidazole ring (a five-membered ring with three carbon atoms and two nitrogen atoms) fused to a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom).

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines can be synthesized through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• . The compound could serve as a scaffold for designing novel drugs due to its structural features.

Tuberculosis (TB) Treatment

• Q203 , an imidazo[1,2-a]pyridine derivative, has shown promise in TB treatment. .

If you’d like more detailed information on any specific application, feel free to ask!

Future Directions

The future directions of research on imidazo[1,2-a]pyridines could involve developing more efficient synthesis methods, particularly considering today’s environmental concerns combined with economic aspects. Additionally, given their wide range of bioactivity, further exploration of their potential applications in medicinal chemistry is warranted.

Mechanism of Action

Target of Action

It is known that imidazo[1,2-a]pyridine derivatives, which are structurally similar to this compound, have a broad range of biological activity . They have been shown to interact with various targets, leading to antitumor, hypoglycemic, antiviral, antibacterial, antifungal, anti-inflammatory, antipyretic, analgesic, immunomodulatory, and sedative effects .

Mode of Action

It is known that imidazo[1,2-a]pyridine derivatives can interact with their targets in various ways, leading to a range of biological effects .

Biochemical Pathways

Imidazo[1,2-a]pyridine derivatives have been shown to affect a variety of biochemical pathways, leading to a broad spectrum of biological effects .

Pharmacokinetics

It is known that the solubility of a compound can impact its bioavailability.

Result of Action

It is known that imidazo[1,2-a]pyridine derivatives can have a range of effects at the molecular and cellular level, including potential anticancer, antitumor, and antimicrobial activity.